Cas no 60734-82-9 (Oxetane;heptadecahydrate)
Oxetane;heptadecahydrate structure
Product Name:Oxetane;heptadecahydrate
CAS No:60734-82-9
MF:C3H40O18
MW:364.338905334473
CID:2834941
PubChem ID:71374093
Update Time:2025-04-21
Oxetane;heptadecahydrate Chemical and Physical Properties
Names and Identifiers
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- Oxetane--water (1/17)
- DTXSID60796891
- 60734-82-9
- Oxetane;heptadecahydrate
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- Inchi: 1S/C3H6O.17H2O/c1-2-4-3-1;;;;;;;;;;;;;;;;;/h1-3H2;17*1H2
- InChI Key: MPJNXQIKJUVYOX-UHFFFAOYSA-N
- SMILES: O1CCC1.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O
Computed Properties
- Exact Mass: 364.22146442Da
- Monoisotopic Mass: 364.22146442Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 17.2
- Covalently-Bonded Unit Count: 18
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.2Ų
Oxetane;heptadecahydrate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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